Cas no 175401-95-3 (1H-Benzimidazole-6-carboxylicacid, 2-(4-cyanophenyl)-)

• Product Name: 1H-Benzimidazole-6-carboxylicacid, 2-(4-cyanophenyl)-
• CAS No: 175401-95-3
• MF: C₁₅H₉N₃O₂
• MW: 263.250862836838
• CID: 112033
• PubChem ID: 23509758
• Update Time: 2025-04-18

1H-Benzimidazole-6-carboxylicacid, 2-(4-cyanophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-carboxylicacid, 2-(4-cyanophenyl)-
• 2-(4-cyanophenyl)-3H-benzimidazole-5-carboxylic acid
• 1H-Benzimidazole-6-carboxylicacid,2-(4-cyanophenyl)
• 2-(2-HYDROXYETHYL)-6-NITRO-2H-1,4-BENZOXAZIN-3(4H)-ONE
• 2-(4-cyanophenyl)benzimidazole-5-carboxylic acid
• 2-(4-Cyanophenyl)-1H-benzimidazole-5-carboxylic acid
• 2-(4-Cyanophenyl)benzimidazole-6-carboxylic acid, AldrichCPR
• 2-(4-Cyanophenyl)-1H-benzo[d]imidazole-6-carboxylic acid
• Oprea1_444400
• DTXSID30634630
• HRUUSKALOILBKF-UHFFFAOYSA-N
• 175401-95-3
• SCHEMBL1663140
• 2-(4-Cyanophenyl)benzimidazole-6-carboxylic acid
• 1H-Benzimidazole-6-carboxylic acid, 2-(4-cyanophenyl)-
• 2-(4-Cyanophenyl)-1H-benzo[d]imidazole-6-carboxylicacid
• 2-(4-Cyanophenyl)-1H-benzimidazole-6-carboxylic acid

• MDL： MFCD20265213
• Inchi： 1S/C15H9N3O2/c16-8-9-1-3-10(4-2-9)14-17-12-6-5-11(15(19)20)7-13(12)18-14/h1-7H,(H,17,18)(H,19,20)
• InChI Key： HRUUSKALOILBKF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)NC(C1C=CC(C#N)=CC=1)=N2)=O

Computed Properties

• Exact Mass: 263.06900
• Monoisotopic Mass: 263.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 89.77000
• LogP: 2.79978